1-(1-azepanyl)-3-(3-{[(3-thienylmethyl)amino]methyl}phenoxy)-2-propanol

• IUPAC Name: 1-(azepan-1-yl)-3-[3-[(thiophen-3-ylmethylamino)methyl]phenoxy]propan-2-ol
• InChI: InChI=1S/C21H30N2O2S/c24-20(15-23-9-3-1-2-4-10-23)16-25-21-7-5-6-18(12-21)13-22-14-19-8-11-26-17-19/h5-8,11-12,17,20,22,24H,1-4,9-10,13-16H2
• InChI Key: JUPVXAKUDFFVDZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)CC(COC2=CC=CC(=C2)CNCC3=CSC=C3)O
• Molecular Formula: C21H30N2O2S
• Molecular Weight: 374.5 g/mol

Description

1-(1-azepanyl)-3-(3-{[(3-thienylmethyl)amino]methyl}phenoxy)-2-propanol is a chemical compound that belongs to the class of beta-blockers. Beta-blockers are drugs that block the action of adrenaline and noradrenaline on the beta receptors of the heart, thereby reducing heart rate and blood pressure. This compound has been studied extensively for its potential use in various scientific research applications.

Mechanism of Action

More research is needed to fully understand the mechanism of action of this compound.
2. Clinical Trials: Clinical trials are needed to determine the safety and efficacy of this compound in humans.
3. Development of New Drugs: This compound can be used as a lead compound for the development of new drugs for the treatment of various diseases.
4. Combination Therapy: This compound can be used in combination with other drugs to enhance its therapeutic effects.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(1-azepanyl)-3-(3-{[(3-thienylmethyl)amino]methyl}phenoxy)-2-propanol in lab experiments include its ability to selectively block the beta receptors in the heart and its potential use in the treatment of various diseases. The limitations of using this compound in lab experiments include its potential side effects and the need for further research to fully understand its mechanism of action.

Future Directions

For research on 1-(1-azepanyl)-3-(3-{[(3-thienylmethyl)amino]methyl}phenoxy)-2-propanol include:
1. Further Studies on its

Synthesis Methods

The synthesis of 1-(1-azepanyl)-3-(3-{[(3-thienylmethyl)amino]methyl}phenoxy)-2-propanol involves the reaction of 3-{[(3-thienylmethyl)amino]methyl}phenol with 1-bromopropane in the presence of potassium carbonate to form 1-(3-{[(3-thienylmethyl)amino]methyl}phenoxy)propan-2-ol. This intermediate is then reacted with 1-azepanamine in the presence of sodium hydride to form the final product.

Scientific Research Applications

1-(1-azepanyl)-3-(3-{[(3-thienylmethyl)amino]methyl}phenoxy)-2-propanol has been studied for its potential use in various scientific research applications, including:
1. Cardiovascular Research: This compound has been studied for its potential use in the treatment of cardiovascular diseases such as hypertension, angina, and arrhythmia.
2. Cancer Research: This compound has been studied for its potential use in the treatment of cancer. It has been shown to inhibit the growth of cancer cells in vitro and in vivo.
3. Neurological Research: This compound has been studied for its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.